Cas no 819800-80-1 (1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester)

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester structure
819800-80-1 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
CAS No:819800-80-1
MF:C11H12O4
MW:208.210583686829
CID:715676
Update Time:2024-02-04

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
    • 1,4-Benzodioxin-5-carboxylicacid,2,3-dihydro-7-methyl-,methylester(9CI)
    • methyl 7-methyl-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate
    • Inchi: 1S/C11H12O4/c1-7-5-8(11(12)13-2)10-9(6-7)14-3-4-15-10/h5-6H,3-4H2,1-2H3
    • InChI Key: BAYUDZZMCZBIMD-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C)=CC(C(OC)=O)=C2OCC1

Computed Properties

  • Exact Mass: 208.074
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester Related Literature

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